Cas no 88950-07-6 (Ethanone, 1,1'-[methylenebis(oxy-4,1-phenylene)]bis[2-bromo-)

• Product Name: Ethanone, 1,1'-[methylenebis(oxy-4,1-phenylene)]bis[2-bromo-
• CAS No: 88950-07-6
• MF: C₁₇H₁₄Br₂O₄
• MW: 442.098663806915
• CID: 618769
• PubChem ID: 71320851
• Update Time: 2025-04-19

Ethanone, 1,1'-[methylenebis(oxy-4,1-phenylene)]bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-[methylenebis(oxy-4,1-phenylene)]bis[2-bromo-
• 2-bromo-1-[4-[[4-(2-bromoacetyl)phenoxy]methoxy]phenyl]ethanone
• 1,1'-[Methylenebis(oxy-4,1-phenylene)]bis(2-bromoethan-1-one)
• 88950-07-6
• DTXSID50750725

• Inchi： 1S/C17H14Br2O4/c18-9-16(20)12-1-5-14(6-2-12)22-11-23-15-7-3-13(4-8-15)17(21)10-19/h1-8H,9-11H2
• InChI Key： CCTNCMTWDWEDOC-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OCOC1C=CC(C(CBr)=O)=CC=1)=O

Computed Properties

• Exact Mass: 441.92383g/mol
• Monoisotopic Mass: 439.92588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų